
Application Note: Quantification of N-
Nitrosodimethylamine (NDMA) in Ranitidine by

LC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zantac

Cat. No.: B001178 Get Quote

Introduction

In 2019, the U.S. Food and Drug Administration (FDA) and other global regulatory bodies

became aware of the presence of N-nitrosodimethylamine (NDMA), a probable human

carcinogen, in ranitidine medications.[1][2] This discovery led to widespread recalls and

highlighted the critical need for sensitive and reliable analytical methods to quantify NDMA

levels in both ranitidine drug substances (API) and finished drug products.[1][3] LC-MS/MS

(Liquid Chromatography with Tandem Mass Spectrometry) has emerged as the preferred

technique for this analysis due to its high sensitivity and specificity, which prevents the artificial

formation of NDMA that can occur with high-temperature methods like Gas Chromatography

(GC).[4][5]

This document provides a detailed protocol for the quantification of NDMA in ranitidine using a

triple quadrupole LC-MS/MS system, based on methods published by regulatory agencies and

industry leaders.

Experimental Protocols
This section details the complete methodology for sample preparation and instrumental

analysis.

Reagents and Materials
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Solvents: LC-MS grade methanol, acetonitrile, and water.

Reagents: LC-MS grade formic acid.

Standards: N-Nitrosodimethylamine (NDMA) reference standard.

Labware: Analytical balance, vortex mixer, mechanical wrist-action shaker, centrifuge, 15 mL

glass or polypropylene centrifuge tubes, Class A volumetric flasks, pipettes.

Filtration: 0.22 µm PVDF or nylon syringe filters.

Vials: HPLC vials with caps.

Standard Solution Preparation
NDMA Intermediate Stock Standard (100 ng/mL): Prepare a 100 ng/mL intermediate stock

solution in water or methanol from a certified NDMA reference stock standard.[4][6][7]

Working Standard Solutions (Calibration Curve): Prepare a series of working standards by

serially diluting the intermediate stock standard with water. A typical calibration range is 1.0

ng/mL to 100 ng/mL.[4][7] For example, to prepare a 1.0 ng/mL working standard, transfer a

1.0 mL aliquot of the 100 ng/mL intermediate stock into a 100 mL volumetric flask and dilute

to volume with water.[7] Prepare fresh daily.[4][7]

Sample Preparation
3.1 Ranitidine Drug Substance (API)

Accurately weigh 120 mg of the ranitidine drug substance into a 15 mL centrifuge tube.[4][6]

[7]

Add 4.0 mL of water.[1][3][7]

Mix the solution using a vortex mixer until the substance is completely dissolved.[4][6][7]

The solution is now ready for filtration and analysis.

3.2 Ranitidine Drug Product (Tablets)
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Crush a sufficient number of tablets to obtain a powder corresponding to a target ranitidine

concentration of 30 mg/mL.[4][6][7][8]

Transfer the accurately weighed powder into a 15 mL centrifuge tube.[4][6][7][8]

Add the appropriate volume of water to achieve the 30 mg/mL concentration (e.g., add 4.0

mL for 120 mg of API).[7][8]

Vortex the mixture for approximately one minute.[1][4][6][7][8]

Place the tube on a mechanical shaker and shake for 40 minutes.[1][4][6][7][8]

Centrifuge the sample for 15 minutes at 4,500 rpm.[1][4][6][7][8]

Filter the resulting supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1

mL.[4][6][7][8]

Transfer the filtered sample into an HPLC vial for LC-MS/MS analysis.[4][6][7][8]

LC-MS/MS Instrumental Conditions
The following are typical parameters; they may require optimization based on the specific

instrumentation used.

4.1 Liquid Chromatography (LC)
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Parameter Value

HPLC System
UHPLC system with a temperature-controlled

autosampler and column compartment

Column
ACE Excel C18-AR, 3 µm, 50 x 4.6 mm, or

equivalent[7][8]

Column Temp. 30 °C[4][6][8]

Autosampler Temp. 4 - 8 °C[4][8]

Mobile Phase A 0.1% Formic Acid in Water[4][6][7][8]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[4][6]

Flow Rate 0.5 mL/min[4][6]

Injection Volume 3 µL[4]

Gradient Program Time (min)

0.0

1.0

3.0

7.0

9.0

9.1

14.0

A diverter valve is often recommended to direct the high-concentration ranitidine peak to waste

after the NDMA peak has eluted, preventing contamination of the mass spectrometer source.[1]

4.2 Mass Spectrometry (MS)
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Parameter Value

Instrument Triple Quadrupole Mass Spectrometer

Ion Source
Atmospheric Pressure Chemical Ionization

(APCI)[9][10][11][12]

Polarity Positive Ion Mode[9][10][11]

MRM Transitions Analyte

NDMA

NDMA

Sheath Gas Flow 55 (arbitrary units)[4][13]

Aux Gas Flow 15 (arbitrary units)[4][13]

Spray Voltage 3.5 kV[4][13]

Capillary Temp. 400 °C[4][13]

Aux Gas Heater Temp. 350 °C[4][13]

Data Presentation
The table below summarizes the quantitative performance from various published LC-MS/MS

methods for NDMA in ranitidine.
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Method /
Instrument

Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Linearity
Range

Reference

FDA LC-HRMS
0.32 ng/mL

(0.011 ppm)

1.0 ng/mL (0.033

ppm)
1.0 - 100 ng/mL [4]

FDA LC-MS/MS

(QQQ)

0.3 ng/mL (0.01

ppm)

1.0 ng/mL (0.033

ppm)
1.0 - 100 ng/mL [7]

Waters UPLC-

MS/MS
-

0.025 - 0.1

ng/mL
- [9][10]

ESI-LC-MS/MS 1.0 ng/mL 3.0 ng/mL 3 - 100 ng/mL [11]

LC-MS/MS 0.3 ng/mL 1.0 ng/mL 1 - 50 ng/mL [14]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the NDMA quantification protocol.
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Sample Preparation

Instrumental Analysis

Data Processing

Ranitidine Sample
(API or Tablet)

Weigh Sample
(e.g., 120 mg API)

Add Solvent (Water)
+ Vortex / Shake

Centrifuge
(4500 rpm, 15 min)

Filter Supernatant
(0.22 µm Syringe Filter)

LC-MS/MS System

Integrate Peak Areas
(MRM Transitions)

Quantify vs. Calibration Curve

Final NDMA Concentration
(ng/mL or ppm)

Click to download full resolution via product page

Workflow for NDMA quantification in ranitidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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